Cas no 1019115-10-6 (2H-Benzimidazol-2-one, 1-[(2R)-2,3-dihydroxypropyl]-1,3-dihydro-3-[1-[(1R,3S,4S)-spiro[bicyclo[2.2.1])

2H-Benzimidazol-2-one, 1-[(2R)-2,3-dihydroxypropyl]-1,3-dihydro-3-[1-[(1R,3S,4S)-spiro[bicyclo[2.2.1] structure
1019115-10-6 structure
Product Name:2H-Benzimidazol-2-one, 1-[(2R)-2,3-dihydroxypropyl]-1,3-dihydro-3-[1-[(1R,3S,4S)-spiro[bicyclo[2.2.1]
CAS No:1019115-10-6
MF:C13H13BrO3
MW:297.144523382187
CID:831039
PubChem ID:21985664
Update Time:2025-04-19

2H-Benzimidazol-2-one, 1-[(2R)-2,3-dihydroxypropyl]-1,3-dihydro-3-[1-[(1R,3S,4S)-spiro[bicyclo[2.2.1] Chemical and Physical Properties

Names and Identifiers

    • 2H-Benzimidazol-2-one, 1-[(2R)-2,3-dihydroxypropyl]-1,3-dihydro-3-[1-[(1R,3S,4S)-spiro[bicyclo[2.2.1]
    • 2-(4-Bromobenzoyl)cyclopentanecarboxylic acid
    • 2-(4-bromobenzoyl)cyclopentanecarboxylicacid
    • 2-(4-bromobenzoyl)cyclopentane-1-carboxylic acid
    • SB47566
    • 1019115-10-6
    • AKOS032949210
    • SCHEMBL596332
    • TRANS-2-(4-BROMOBENZOYL)CYCLOPENTANE-1-CARBOXYLIC ACID
    • DB-364033
    • CS-M0085
    • Inchi: 1S/C13H13BrO3/c14-9-6-4-8(5-7-9)12(15)10-2-1-3-11(10)13(16)17/h4-7,10-11H,1-3H2,(H,16,17)
    • InChI Key: BVTWSRUFFHBCHO-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1)C(C1CCCC1C(=O)O)=O

Computed Properties

  • Exact Mass: 296.00481g/mol
  • Monoisotopic Mass: 296.00481g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 308
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 54.4Ų

Experimental Properties

  • Density: 1.530

2H-Benzimidazol-2-one, 1-[(2R)-2,3-dihydroxypropyl]-1,3-dihydro-3-[1-[(1R,3S,4S)-spiro[bicyclo[2.2.1] Pricemore >>

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